Cas no 2763912-91-8 (4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid)

• Product Name: 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
• CAS No: 2763912-91-8
• MF: C₁₁H₁₀F₃NO₄S
• MW: 309.261612415314
• CID: 6176637
• PubChem ID: 165982118
• Update Time: 2025-05-20

4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
• 2763912-91-8
• EN300-37343639

• Inchi： 1S/C11H10F3NO4S/c12-11(13,14)10(18)15-4-6-5-3-8(9(16)17)20-7(5)1-2-19-6/h3,6H,1-2,4H2,(H,15,18)(H,16,17)
• InChI Key： JYJDKLMGDIDQNI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1CCOC2CNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 309.02826346g/mol
• Monoisotopic Mass: 309.02826346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid

Introduction to 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid (CAS No. 2763912-91-8)

4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid, identified by its CAS number 2763912-91-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyran class of heterocycles, which are known for their broad spectrum of biological activities and utility in drug design. The presence of a trifluoroacetamide moiety in its molecular structure introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular framework of 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid incorporates a fused thienopyran ring system, which is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological targets. The trifluoroacetamide substituent enhances the lipophilicity and metabolic stability of the compound, attributes that are critical for its potential use in drug development. Additionally, the carboxylic acid functionality at the 2-position provides a site for further derivatization, allowing chemists to tailor its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in thienopyran derivatives due to their demonstrated efficacy in treating a variety of diseases. Studies have shown that these compounds exhibit inhibitory activity against enzymes such as kinases and proteases, which are key targets in oncology and inflammatory disorders. The trifluoroacetamide moiety in 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid is particularly noteworthy for its ability to enhance binding affinity to biological targets by improving hydrophobic interactions and reducing conformational flexibility.

Recent research has highlighted the potential of thienopyran-based compounds as scaffolds for developing novel therapeutics. For instance, studies have demonstrated that certain thienopyran derivatives can inhibit the activity of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. The structural features of 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid, including the trifluoroacetamide group and the fused heterocyclic system, make it a compelling candidate for further investigation as a potential lead compound in drug discovery.

The synthesis of 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thienopyran core through cyclization reactions followed by functional group modifications to introduce the trifluoroacetamide and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

The pharmacological profile of 4-[(2,2,2-trifluoroacetamido)methyl]-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid is still under investigation; however preliminary studies suggest that it may exhibit promising biological activities. The compound's ability to interact with biological targets such as enzymes and receptors makes it a valuable tool for studying disease mechanisms and developing new treatments. Furthermore，the trifluoroacetamide moiety may contribute to its bioavailability by enhancing membrane permeability and reducing metabolic degradation.

In conclusion,4-[(2 , 22 , 22 - trif luoro acet am ide )m ethyl ] -44 H , 66 H ,77 H -th ieno [33 ,22 -c ] py ra n -22 -ca rbox y l ic ac id (C A S N o .2763912918) represents an exciting avenue for research in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further development into novel therapeutic agents. As research continues，we can expect to see more insights into its pharmacological properties and applications in medicine.